Cas no 1808441-62-4 (3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide)

3-Methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide is a heterocyclic compound featuring a 1,2-oxazole core substituted with a methoxy group at the 3-position and a carboxamide linkage to a 4-(2-oxoazetidin-1-yl)phenyl moiety. This structure combines an oxazole ring, known for its role in medicinal chemistry, with an azetidinone group, which enhances bioactivity and binding affinity. The compound’s design suggests potential utility as an intermediate in pharmaceutical synthesis, particularly for targeting enzymes or receptors where the oxazole and β-lactam (azetidinone) motifs are pharmacologically relevant. Its well-defined molecular architecture offers opportunities for further derivatization, making it a versatile scaffold for drug discovery and biochemical research.
3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide structure
1808441-62-4 structure
Product Name:3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide
CAS No:1808441-62-4
MF:C14H13N3O4
MW:287.270723104477
CID:5883097
PubChem ID:100697528
Update Time:2025-05-22

3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • AKOS033717809
    • EN300-26601422
    • Z1987896281
    • 1808441-62-4
    • 3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide
    • Inchi: 1S/C14H13N3O4/c1-20-12-8-11(21-16-12)14(19)15-9-2-4-10(5-3-9)17-7-6-13(17)18/h2-5,8H,6-7H2,1H3,(H,15,19)
    • InChI Key: PCKBOZKACYLBGR-UHFFFAOYSA-N
    • SMILES: O=C1CCN1C1C=CC(=CC=1)NC(C1=CC(=NO1)OC)=O

Computed Properties

  • Exact Mass: 287.09060590g/mol
  • Monoisotopic Mass: 287.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 84.7Ų

3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26601422-0.05g
1808441-62-4 90%
0.05g
$212.0 2023-09-13

Additional information on 3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide

Comprehensive Overview of 3-Methoxy-N-[4-(2-Oxoazetidin-1-yl)Phenyl]-1,2-Oxazole-5-Carboxamide (CAS No. 1808441-62-4)

3-Methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide (CAS No. 1808441-62-4) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2-oxazole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of both methoxy and 2-oxoazetidin-1-yl moieties in its structure enhances its reactivity and binding affinity to biological targets, making it a promising candidate for drug discovery.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and heterocyclic scaffolds, particularly those with oxazole and azetidinone rings, as they play a critical role in modulating enzyme activity and protein-protein interactions. The compound 3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide is no exception, with researchers exploring its potential applications in treating metabolic disorders, neurodegenerative diseases, and even as a crop protection agent. Its CAS number 1808441-62-4 serves as a unique identifier in chemical databases, facilitating global collaboration and data sharing.

The synthesis of 3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide typically involves multi-step organic reactions, including amide coupling, cyclization, and functional group transformations. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity. Given the rising demand for green chemistry and sustainable synthesis, efforts are underway to optimize its production using eco-friendly catalysts and solvent systems.

From a pharmacological perspective, preliminary studies suggest that this compound may exhibit kinase inhibitory activity, which is highly relevant in the context of cancer therapy and autoimmune diseases. Its oxazole-carboxamide core is structurally analogous to several FDA-approved drugs, underscoring its therapeutic potential. Additionally, its lipophilicity and bioavailability profiles are being investigated to assess its suitability for oral administration.

In the agrochemical sector, 3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide is being evaluated for its efficacy as a pesticide or herbicide, owing to its ability to disrupt metabolic pathways in pests and weeds. The compound's mode of action and environmental impact are key areas of focus, aligning with the global push for sustainable agriculture.

As the scientific community continues to explore the applications of CAS No. 1808441-62-4, its commercial viability and scalability remain critical considerations. Patent filings and research publications related to this compound have increased steadily, reflecting its growing importance in both academia and industry. For researchers and stakeholders, understanding its structure-activity relationship (SAR) and toxicological profile will be essential for future developments.

In conclusion, 3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide represents a fascinating intersection of chemistry, biology, and materials science. Its versatility and potential across multiple domains make it a compound worth watching in the coming years. Stay updated with the latest research to uncover its full spectrum of applications.

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